6-(3-Methoxyphenyl)pyridin-3-amine
Overview
Description
6-(3-Methoxyphenyl)pyridin-3-amine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Transition Metal-Carbene Complex Reactions :
- (Methoxyphenylcarbene)pentacarbonylchromium(0) reacts with primary amines to give aminophenylcarbene complexes. The reaction with pyridine leads to the formation of pyridine complexes by cleavage of the metal-carbene bond, indicating potential applications in organometallic chemistry (Fischer, Heckl, & Werner, 1971).
Synthesis and Reactivity :
- Synthesis of 2-(pyridyl)phenols and 2-(pyridyl)anilines, including 2-(2- and 3-Pyridyl)anilines and 3-(2-methoxyphenyl)pyridines, using cross-coupling reactions. These compounds can undergo deprotonation, demonstrating their reactivity and potential use in organic synthesis (Rebstock, Mongin, Trécourt, & Quéguiner, 2003).
Biological Activities :
- Derivatives of 6-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-3-amines exhibit promising results as anti-Alzheimer and anti-COX2 reagents. This indicates potential applications in medicinal chemistry and drug discovery (Attaby, Fattah, Shaif, & Elsayed, 2009).
Corrosion Inhibition :
- Pyridine derivatives have shown effectiveness as corrosion inhibitors for steel in acidic environments. This suggests their use in industrial applications related to metal protection (Ansari, Quraishi, & Singh, 2015).
Fluorescence Studies and Antitumor Applications :
- N-(2 and 3-methoxyphenyl) thieno [3, 2-b] pyridin-7-amines encapsulated in nanoliposomes show fluorescence and potential as antitumor agents. Their encapsulation in nanoliposomes enhances their performance and bioavailability, indicating their potential in nanotherapy and drug delivery (Castanheira, 2015).
Properties
IUPAC Name |
6-(3-methoxyphenyl)pyridin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-15-11-4-2-3-9(7-11)12-6-5-10(13)8-14-12/h2-8H,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBWJHLXQKXBMSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC=C(C=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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